1-((3-chlorobenzyl)thio)-N-cyclopentyl-5-oxo-4-propyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

Specification

• CAS No.: 1114877-08-5
• Molecular Formula: C25H26ClN5O2S
• Molecular Weight: 496.03
• IUPAC Name: 1-[(3-chlorophenyl)methylsulfanyl]-N-cyclopentyl-5-oxo-4-propyl-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
• Standard InChI: InChI=1S/C25H26ClN5O2S/c1-2-12-30-23(33)20-11-10-17(22(32)27-19-8-3-4-9-19)14-21(20)31-24(30)28-29-25(31)34-15-16-6-5-7-18(26)13-16/h5-7,10-11,13-14,19H,2-4,8-9,12,15H2,1H3,(H,27,32)
• SMILES: CCCN1C(=O)C2=C(C=C(C=C2)C(=O)NC3CCCC3)N4C1=NN=C4SCC5=CC(=CC=C5)Cl

Introduction

1-((3-Chlorobenzyl)thio)-N-cyclopentyl-5-oxo-4-propyl-4,5-dihydro-triazolo[4,3-a]quinazoline-8-carboxamide is a complex heterocyclic compound that belongs to the quinazoline family. It features a triazole ring integrated into its structure, which enhances its pharmacological profile by potentially contributing to its bioactivity. Quinazolines are known for their diverse biological activities, including antibacterial, antifungal, and anticancer properties.

Synthesis Steps:

• Step 1: Formation of the quinazoline core.

• Step 2: Introduction of the triazole ring.

• Step 3: Attachment of the cyclopentyl and propyl groups.

• Step 4: Incorporation of the 3-chlorobenzylthio group.

Biological Activity and Potential Applications

The compound's unique structure suggests potential biological activity, which could be explored for therapeutic applications. Quinazoline derivatives are known for their anticancer, antibacterial, and antifungal properties, making this compound an interesting candidate for drug development.

Potential Applications:

• Anticancer Agents: Due to its quinazoline core, it may exhibit anticancer activity.

• Antibacterial Agents: Its structure could interact with bacterial targets.

• Antifungal Agents: Potential activity against fungal pathogens.

Mechanism of Action

The mechanism of action for this compound likely involves interaction with specific biological targets such as enzymes or receptors. Detailed studies using techniques like molecular docking and kinetic assays would provide deeper insights into its specific interactions and efficacy.

Research Needs:

• In Vitro Studies: To assess its activity against various biological targets.

• In Vivo Studies: To evaluate its efficacy and safety in animal models.

• Clinical Trials: Future studies to assess its potential in humans.